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Compound of Interest

Ethyl 4-amino-3-bromo-5-
Compound Name:
chlorobenzoate

Cat. No.: B1486372

Ethyl 4-amino-3-bromo-5-chlorobenzoate represents a class of highly functionalized
aromatic compounds that serve as pivotal building blocks in modern agrochemical synthesis.
Its unique substitution pattern—featuring an amine, an ester, and two distinct halogen atoms—
offers a versatile platform for constructing complex, biologically active molecules. The strategic
placement of bromine and chlorine atoms is not merely for structural diversity; it is a deliberate
design element used to modulate the lipophilicity, metabolic stability, and binding affinity of the
final agrochemical product. This guide provides a senior scientist's perspective on leveraging
this intermediate, focusing on the rationale behind its use and providing robust, field-tested
protocols for its application in the synthesis and screening of novel agrochemicals.

Section 1: Compound Profile and Safety Protocols
Physicochemical & Structural Data

Ethyl 4-amino-3-bromo-5-chlorobenzoate is a substituted aromatic ester. Its utility in
synthesis is derived from the distinct reactivity of its functional groups. The data below provides
a guantitative summary of its key properties.
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Property Value Source

Ethyl 4-amino-3-bromo-5-

IUPAC Name

chlorobenzoate
CAS Number 874779-56-3 [1]
Molecular Formula CoHoBrCINO2 [1]
Molecular Weight 278.53 g/mol
Appearance Solid (predicted)

Insoluble in water; Soluble in
Solubility organic solvents like ethanol,

ether, and dilute acids.[2]

Laboratory Safety & Handling Protocol

Handling halogenated aromatic compounds requires strict adherence to safety protocols. The
following measures are derived from safety data sheets of structurally analogous chemicals
and represent best practices.[3][4][5]

o Personal Protective Equipment (PPE): Always wear nitrile gloves, safety goggles with side-
shields, and a lab coat.[4][6] Handle the compound in a certified chemical fume hood to
avoid inhalation of any dust or aerosols.[4]

» Handling: Avoid contact with skin and eyes.[4] Do not eat, drink, or smoke in the laboratory.
[3] Wash hands thoroughly after handling.[3][6]

o Storage: Store in a cool, dry, and well-ventilated area in a tightly sealed container.[5][6]

o First Aid Measures:

o

Skin Contact: Immediately wash off with soap and plenty of water.[4]

[¢]

Eye Contact: Rinse cautiously with water for at least 15 minutes.[4]

[¢]

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration.[4]
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o Ingestion: Rinse mouth with water. Never give anything by mouth to an unconscious
person.[6]

o In all cases of exposure, seek immediate medical attention.[3][4]

» Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local regulations.[3]

Section 2: The Rationale for Agrochemical
Synthesis

The molecular architecture of Ethyl 4-amino-3-bromo-5-chlorobenzoate is primed for
derivatization. Each functional group serves a strategic purpose in building more complex and
potent agrochemicals.

» Amino Group (-NHz): This is a key nucleophilic center and a primary site for modification. It
can be readily diazotized, acylated, or used as a handle for building heterocyclic rings, which
are common scaffolds in many herbicides and fungicides.

o Ester Group (-COOEt): The ethyl ester can be hydrolyzed to the corresponding carboxylic
acid, providing a crucial attachment point for forming amides or other esters. Alternatively, it
can be reduced to an alcohol for further functionalization.

o Halogen Atoms (-Br, -Cl): The bromine and chlorine atoms are vital for several reasons. They
sterically influence the molecule's shape, which can enhance binding to a target enzyme or
receptor. They also increase lipophilicity, aiding transport across plant cell membranes.
Furthermore, the bromine atom, in particular, can serve as a leaving group in cross-coupling
reactions (e.g., Suzuki, Buchwald-Hartwig) to form new carbon-carbon or carbon-nitrogen
bonds, a cornerstone of modern synthetic chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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